Cas no 2169483-46-7 ({1-2-(trifluoromethoxy)phenylcyclopropyl}methanol)

{1-[2-(Trifluoromethoxy)phenyl]cyclopropyl}methanol is a fluorinated cyclopropyl methanol derivative characterized by its unique structural features, including a trifluoromethoxy-substituted aromatic ring and a cyclopropane ring. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropane ring contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, where its structural motifs can influence potency and selectivity. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships.

{1-2-(trifluoromethoxy)phenylcyclopropyl}methanol structure

2169483-46-7 structure

Product Name:{1-2-(trifluoromethoxy)phenylcyclopropyl}methanol

CAS No:2169483-46-7

MF:C₁₁H₁₁F₃O₂

MW:232.199054002762

CID:5807279

PubChem ID:165642917

Update Time:2025-10-29

{1-2-(trifluoromethoxy)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

- {1-2-(trifluoromethoxy)phenylcyclopropyl}methanol
- EN300-1932634
- {1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol
- 2169483-46-7
- Inchi： 1S/C11H11F3O2/c12-11(13,14)16-9-4-2-1-3-8(9)10(7-15)5-6-10/h1-4,15H,5-7H2
- InChI Key： PPILYVIZIZBXJF-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=CC=1C1(CO)CC1)(F)F

Computed Properties

Exact Mass: 232.07111408g/mol
Monoisotopic Mass: 232.07111408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 29.5Å²

{1-2-(trifluoromethoxy)phenylcyclopropyl}methanol Pricemore >>

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Enamine	EN300-1932634-0.05g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	0.05g	$959.0	2023-09-17
Enamine	EN300-1932634-0.1g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	0.1g	$1005.0	2023-09-17
Enamine	EN300-1932634-0.25g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	0.25g	$1051.0	2023-09-17
Enamine	EN300-1932634-0.5g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	0.5g	$1097.0	2023-09-17
Enamine	EN300-1932634-1.0g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	1g	$1142.0	2023-06-02
Enamine	EN300-1932634-2.5g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	2.5g	$2240.0	2023-09-17
Enamine	EN300-1932634-5.0g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	5g	$3313.0	2023-06-02
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Enamine	EN300-1932634-1g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	1g	$1142.0	2023-09-17
Enamine	EN300-1932634-5g	{1-[2-(trifluoromethoxy)phenyl]cyclopropyl}methanol	2169483-46-7	5g	$3313.0	2023-09-17